Cas no 875542-02-2 (2,4-Oxazolidinedione, 5-methyl-5-(3-methylphenyl)-, (5R)-)

875542-02-2 structure
Product name:2,4-Oxazolidinedione, 5-methyl-5-(3-methylphenyl)-, (5R)-
2,4-Oxazolidinedione, 5-methyl-5-(3-methylphenyl)-, (5R)- Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Oxazolidinedione, 5-methyl-5-(3-methylphenyl)-, (5R)-
- (5R)-5-methyl-5-(3-methylphenyl)-1,3-oxazolidine-2,4-dione
- (R)-5-Methyl-5-(3-methylphenyl)oxazolidinedione
- SCHEMBL4942184
- FWJJTZVGPWOXEO-LLVKDONJSA-N
- DTXSID00677473
- 875542-02-2
-
- Inchi: InChI=1S/C11H11NO3/c1-7-4-3-5-8(6-7)11(2)9(13)12-10(14)15-11/h3-6H,1-2H3,(H,12,13,14)/t11-/m1/s1
- InChI Key: FWJJTZVGPWOXEO-LLVKDONJSA-N
- SMILES: CC1=CC(=CC=C1)C2(C(=O)NC(=O)O2)C
Computed Properties
- Exact Mass: 205.07389321g/mol
- Monoisotopic Mass: 205.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 55.4Ų
2,4-Oxazolidinedione, 5-methyl-5-(3-methylphenyl)-, (5R)- Related Literature
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Yi Fang,Zi-Xiong Lin,Tian-Zhu Xie,Yong-Fan Zhang,Li-Ming Wu RSC Adv., 2019,9, 1047-1054
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Roderick E. Wasylishen Phys. Chem. Chem. Phys., 2002,4, 3591-3600
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Yuhang Guo,Zhihong Yang,Yan Cheng,Luyuan Pual Wang,Baoshan Zhang,Yue Zhao,Zhichuan J. Xu,Guangbin Ji J. Mater. Chem. C, 2017,5, 491-512
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Chandra B. KC,Kei Ohkubo,Paul A. Karr,Francis D'Souza Chem. Commun., 2013,49, 7614-7616
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Rein V. Ulijn,Simon J. Webb Chem. Commun., 2008, 2861-2863
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Jiayu Zhang,Junfeng Xie,Min Wang,Xiangjiang Zheng,Zhen Zhang,Xuemei Li,Bo Tang Dalton Trans., 2018,47, 12667-12670
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Bang-Tun Zhao,María-Jesús Blesa,Nicolas Mercier,Franck Le Derf,Marc Sallé New J. Chem., 2005,29, 1164-1167
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Yan Li,Fanping Shi,Nan Cai,Xingguang Su New J. Chem., 2015,39, 6092-6098
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Tongtong Jiang,Naiqiang Yin,Ling Liu,Jiangluqi Song,Qianpeng Huang,Lixin Zhu,Xiaoliang Xu RSC Adv., 2014,4, 23630-23636
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